Cas no 2639390-35-3 (rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate)

• Product Name: rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate
• CAS No: 2639390-35-3
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 5640606
• PubChem ID: 165901228
• Update Time: 2025-08-05

rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229114
• 2639390-35-3
• rac-methyl (1R,2S,4S,5R)-2-{[(tert-butoxy)carbonyl]amino}-4,5-dihydroxycyclohexane-1-carboxylate
• rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate

• Inchi： 1S/C13H23NO6/c1-13(2,3)20-12(18)14-8-6-10(16)9(15)5-7(8)11(17)19-4/h7-10,15-16H,5-6H2,1-4H3,(H,14,18)/t7-,8+,9-,10+/m1/s1
• InChI Key： PVMOUYAIZRENBS-RGOKHQFPSA-N
• SMILES： O[C@@H]1[C@@H](C[C@@H](C(=O)OC)[C@H](C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Additional information on rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate

Research Brief on rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate (CAS: 2639390-35-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral intermediates in the synthesis of complex pharmaceutical compounds. One such compound, rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate (CAS: 2639390-35-3), has garnered attention due to its potential applications in the development of novel therapeutics. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, structural properties, and biological relevance.

The compound, characterized by its unique cyclohexane backbone and multiple functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the construction of peptidomimetics and other pharmacologically active scaffolds. The tert-butoxycarbonyl (Boc) protecting group, in particular, enhances the compound's stability during synthetic processes, making it a valuable tool in multi-step organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient enantioselective synthesis of rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate using a combination of asymmetric hydrogenation and enzymatic resolution techniques. The study reported a high yield (85%) and excellent enantiomeric excess (98%), underscoring the compound's synthetic accessibility and potential for scalable production.

Further investigations into the biological activity of derivatives of this compound have revealed promising results. For instance, a derivative bearing a modified amino acid side chain exhibited potent inhibitory effects against a specific protease implicated in neurodegenerative diseases. These findings suggest that rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate could serve as a versatile scaffold for the design of enzyme inhibitors and other therapeutic agents.

In addition to its synthetic utility, the compound's physicochemical properties have been extensively characterized. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have provided detailed insights into its conformational dynamics and intermolecular interactions. These structural analyses are crucial for understanding the compound's behavior in biological systems and for guiding further modifications to enhance its pharmacological profile.

Looking ahead, ongoing research is focused on exploring the compound's applications in drug delivery systems and its potential as a building block for macrocyclic compounds. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of new derivatives with improved bioactivity and selectivity.

In conclusion, rac-methyl (1R,2S,4S,5R)-2-{(tert-butoxy)carbonylamino}-4,5-dihydroxycyclohexane-1-carboxylate (CAS: 2639390-35-3) represents a promising candidate in the realm of chemical biology and medicinal chemistry. Its synthetic versatility, structural complexity, and biological relevance make it a valuable asset for researchers aiming to develop next-generation therapeutics. Future studies will likely uncover additional applications and further solidify its role in pharmaceutical innovation.